(2-hydroxy-3-quinolinyl)methyl 2-fluorobenzoate

• IUPAC Name: (2-oxo-1H-quinolin-3-yl)methyl 2-fluorobenzoate
• InChI: InChI=1S/C17H12FNO3/c18-14-7-3-2-6-13(14)17(21)22-10-12-9-11-5-1-4-8-15(11)19-16(12)20/h1-9H,10H2,(H,19,20)
• InChI Key: CBTBZKHRRJPQRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)N2)COC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H12FNO3
• Molecular Weight: 297.28 g/mol

Description

(2-hydroxy-3-quinolinyl)methyl 2-fluorobenzoate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its ability to inhibit the growth of cancer cells and has been studied extensively in recent years. In

Scientific Research Applications

Environmental Biotechnology: Degradation of Fluorobenzene and Its Metabolites

Background: “(2-hydroxy-3-quinolinyl)methyl 2-fluorobenzoate” is a compound with the molecular formula C₈H₇FO₂. . One notable bacterium, Burkholderia fungorum FLU100 , has been found to efficiently degrade fluorobenzene and its central metabolites.

Key Findings:

• Unique Pathway : FLU100 metabolizes 3-fluorocatechol via 2-fluoromuconate, which was previously considered a dead-end metabolite. .

Applications:

Chemical Synthesis and Pharmaceutical Research

Background: Methyl 2-fluorobenzoate is a derivative of the compound . .

Applications:

Mechanism of Action

Target of Action

It’s worth noting that quinoline derivatives have been found to exhibit a wide range of biological activities . They are valuable in drug research and development, and many publications have dealt with their synthetic analogs .

Mode of Action

Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact structure and functional groups of the compound.

Biochemical Pathways

For instance, quinolinyl pyrimidines have been shown to inhibit Type II NADH dehydrogenase (NDH-2), an essential component of electron transfer in many microbial pathogens .

Result of Action

Quinoline derivatives have been associated with a variety of biological activities, including antimicrobial, anticancer, and antifungal effects . The specific effects would depend on the compound’s interaction with its targets and the biochemical pathways it affects.